Cas no 2228626-17-1 (3,3-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutan-1-amine
• CAS No: 2228626-17-1
• MF: C₁₀H₁₀F₂N₄
• MW: 224.210008144379
• CID: 6269271
• PubChem ID: 165674710
• Update Time: 2025-10-31

3,3-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutan-1-amine
• 2228626-17-1
• 3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine
• EN300-1964078

• Inchi： 1S/C10H10F2N4/c11-10(12)5-9(13,6-10)7-3-14-8-1-2-15-16(8)4-7/h1-4H,5-6,13H2
• InChI Key： LYMBLVPDJAGQAX-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NC3=CC=NN3C=2)(C1)N)F

Computed Properties

• Exact Mass: 224.08735266g/mol
• Monoisotopic Mass: 224.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on 3,3-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutan-1-amine

Introduction to 3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine (CAS No. 2228626-17-1)

3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine, identified by its CAS number 2228626-17-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule represents a fusion of multiple heterocyclic scaffolds, including pyrazole, pyrimidine, and cyclobutane units, which are well-documented for their diverse biological activities. The presence of difluoro substituents at the 3-position of the cyclobutane ring introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

The pyrazolo[1,5-a]pyrimidin core is particularly noteworthy due to its structural similarity to several bioactive natural products and known pharmaceuticals. This scaffold has been extensively studied for its potential as an antimicrobial, anticancer, and anti-inflammatory agent. The incorporation of a cyclobutane ring into the molecule not only enhances its rigidity but also influences its binding affinity to biological targets. Such structural modifications are often employed to improve metabolic stability and pharmacokinetic properties, which are critical factors in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies suggest that the difluoro group may play a crucial role in modulating the compound's reactivity and interactions with enzymes or receptors. This has opened up new avenues for designing molecules with enhanced efficacy and selectivity.

In the realm of drug discovery, the synthesis of 3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine has been optimized using state-of-the-art synthetic methodologies. The multi-step synthesis involves key transformations such as cyclization, fluorination, and cross-coupling reactions, which are well-established in modern organic synthesis. The use of advanced catalysts and ligands has significantly improved the yield and purity of the final product, facilitating further structural elucidation and biological testing.

One of the most compelling aspects of this compound is its potential application in addressing emerging therapeutic challenges. For instance, research indicates that derivatives of the pyrazolo[1,5-a]pyrimidin scaffold exhibit promising activity against drug-resistant pathogens. The structural features of 3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine make it an ideal candidate for developing novel antibiotics or antiviral agents. Additionally, its ability to interact with specific biological pathways suggests that it may have utility in treating chronic diseases such as cancer and inflammatory disorders.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit multiple modes of action. For example, it could interfere with key enzymatic processes or disrupt protein-protein interactions essential for pathogen survival or disease progression. Furthermore, the difluoro substituents may enhance the compound's bioavailability by improving its solubility and stability in biological systems.

From a chemical biology perspective, 3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine offers a unique platform for studying structure-function relationships in complex biological systems. By systematically modifying its core structure or substituents, researchers can gain insights into how specific chemical features influence biological activity. This approach is particularly valuable in identifying new therapeutic targets and developing drugs with tailored properties.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. Such collaborations are essential for translating laboratory discoveries into clinical applications efficiently. The use of high-throughput screening technologies and machine learning algorithms has further accelerated the process of identifying promising candidates like 3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutan-1-amine for further development.

In conclusion,3,3-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-y lcyclobutan - 1 - amine (CAS No . 2228626 - 17 - 1 ) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development . Its unique structural features , combined with promising preliminary biological activity , make it a compelling candidate for further exploration . As research continues to uncover new therapeutic applications , this compound is poised to play a vital role in addressing some of today's most pressing medical challenges . p >